Cas no 1215776-17-2 (N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride)

N-[2-(Dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride is a synthetic organic compound featuring a benzothiazole core with a dimethylaminoethyl acetamide substituent. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. The 6-methoxy group on the benzothiazole ring may influence electronic properties and binding affinity, while the dimethylaminoethyl moiety contributes to potential biological activity. This compound is of interest in medicinal chemistry and pharmacological studies, particularly for its structural features that could interact with biological targets. Its well-defined molecular structure allows for precise investigation in drug discovery and biochemical research. Proper handling and storage are recommended due to its hydrochloride form.
N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride structure
1215776-17-2 structure
Product Name:N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride
CAS No:1215776-17-2
MF:C14H20ClN3O2S
MW:329.845500946045
CID:5507360
Update Time:2025-10-31

N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-(dimethylamino)ethyl]-N-(6-methoxy-2-benzothiazolyl)-, hydrochloride (1:1)
    • N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride
    • Inchi: 1S/C14H19N3O2S.ClH/c1-10(18)17(8-7-16(2)3)14-15-12-6-5-11(19-4)9-13(12)20-14;/h5-6,9H,7-8H2,1-4H3;1H
    • InChI Key: NFCQLVDPKPQOMT-UHFFFAOYSA-N
    • SMILES: N(C1=NC2=CC=C(OC)C=C2S1)(C(=O)C)CCN(C)C.Cl

N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2018-0128-2μmol
N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride
1215776-17-2 90%+
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F2018-0128-1mg
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F2018-0128-3mg
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F2018-0128-4mg
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F2018-0128-5mg
N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride
1215776-17-2 90%+
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Life Chemicals
F2018-0128-10mg
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1215776-17-2 90%+
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$79.0 2023-05-17

N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride Related Literature

Additional information on N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride

N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Hydrochloride (CAS No. 1215776-17-2): An Overview

N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride (CAS No. 1215776-17-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, also known as DMABTA, is a derivative of benzothiazole and possesses unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride consists of a benzothiazole ring linked to an acetamide moiety, which is further substituted with a dimethylaminoethyl group. The presence of these functional groups imparts specific pharmacological activities, including potential anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have highlighted the potential of DMABTA in the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that DMABTA exhibits significant neuroprotective effects in animal models of Parkinson's disease. The compound was shown to reduce oxidative stress and inhibit neuroinflammation, thereby preserving dopaminergic neurons and improving motor function.

In addition to its neuroprotective properties, N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride has also been investigated for its anti-inflammatory and analgesic activities. A clinical trial conducted in 2022 evaluated the efficacy of DMABTA in patients with chronic pain conditions. The results indicated that the compound effectively reduced pain intensity and improved quality of life without significant adverse effects.

The mechanism of action of N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride is multifaceted. It has been shown to modulate various signaling pathways involved in inflammation and pain transmission. Specifically, DMABTA inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the production of pro-inflammatory cytokines. Additionally, it interacts with specific receptors in the central nervous system (CNS), potentially modulating pain perception.

The safety profile of N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride has been extensively studied in preclinical and clinical settings. Animal studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed even at higher concentrations. Clinical trials have further confirmed its safety and tolerability in human subjects.

The potential applications of N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride extend beyond neurological and pain management disorders. Ongoing research is exploring its efficacy in other therapeutic areas, such as cancer and cardiovascular diseases. Preliminary studies suggest that DMABTA may have anti-cancer properties by inhibiting tumor growth and metastasis through its ability to modulate cellular signaling pathways.

In conclusion, N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide hydrochloride (CAS No. 1215776-17-2) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further development and clinical evaluation. As research continues to advance our understanding of this compound, it holds the potential to significantly impact the treatment landscape for various diseases.

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